Diphosphate Diphosphate Diphosphate(4-) is a diphosphate ion. It is a conjugate base of a diphosphate(3-).
In chemistry, the anion, the salts, and the esters of pyrophosphoric acid are called pyrophosphates. The anion is abbreviated PPi and is formed by the hydrolysis of ATP into AMP in cells. This hydrolysis is called pyrophosphorolysis. The pyrophosphate anion has the structure P2O74-, and is an acid anhydride of phosphate. It is unstable in aqueous solution and rapidly hydrolyzes into inorganic phosphate.
Inorganic salts of phosphoric acid that contain two phosphate groups.
Brand Name: Vulcanchem
CAS No.: 14000-31-8
VCID: VC20996713
InChI: InChI=1S/H4O7P2/c1-8(2,3)7-9(4,5)6/h(H2,1,2,3)(H2,4,5,6)/p-4
SMILES: [O-]P(=O)([O-])OP(=O)([O-])[O-]
Molecular Formula: O7P2-4
Molecular Weight: 173.94 g/mol

Diphosphate

CAS No.: 14000-31-8

Cat. No.: VC20996713

Molecular Formula: O7P2-4

Molecular Weight: 173.94 g/mol

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Diphosphate - 14000-31-8

Specification

Description Diphosphate(4-) is a diphosphate ion. It is a conjugate base of a diphosphate(3-).
In chemistry, the anion, the salts, and the esters of pyrophosphoric acid are called pyrophosphates. The anion is abbreviated PPi and is formed by the hydrolysis of ATP into AMP in cells. This hydrolysis is called pyrophosphorolysis. The pyrophosphate anion has the structure P2O74-, and is an acid anhydride of phosphate. It is unstable in aqueous solution and rapidly hydrolyzes into inorganic phosphate.
Inorganic salts of phosphoric acid that contain two phosphate groups.
CAS No. 14000-31-8
Molecular Formula O7P2-4
Molecular Weight 173.94 g/mol
IUPAC Name phosphonato phosphate
Standard InChI InChI=1S/H4O7P2/c1-8(2,3)7-9(4,5)6/h(H2,1,2,3)(H2,4,5,6)/p-4
Standard InChI Key XPPKVPWEQAFLFU-UHFFFAOYSA-J
SMILES [O-]P(=O)([O-])OP(=O)([O-])[O-]
Canonical SMILES [O-]P(=O)([O-])OP(=O)([O-])[O-]
Melting Point 61 °C

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